Cas no 82647-22-1 (Sparsophenicol)

• Product name: Sparsophenicol
• CAS No: 82647-22-1
• MF: C₁₇H₁₈N₄O₇
• MW: 390.347424030304
• CID: 988048

Sparsophenicol Chemical and Physical Properties

Names and Identifiers

• sparsophenicol
• (E)-N-[(1R,2R)-1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)prop-2-enamide
• 2-Propenamide, N-(2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl)-3-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-, (R-(R*,R*-(E)))-
• Sparsophenicol

• Inchi： 1S/C17H18N4O7/c1-9-12(16(25)20-17(26)18-9)6-7-14(23)19-13(8-22)15(24)10-2-4-11(5-3-10)21(27)28/h2-7,13,15,22,24H,8H2,1H3,(H,19,23)(H2,18,20,25,26)/b7-6+/t13-,15-/m1/s1
• InChI Key： UUDNPQSIQPUZPU-ZNTRNPIHSA-N
• SMILES： O[C@H](C1C=CC(=CC=1)[N+](=O)[O-])[C@@H](CO)NC(/C=C/C1C(NC(NC=1C)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 705
• Topological Polar Surface Area: 174
• XLogP3: -0.8